Cas no 2248316-37-0 (5-Tert-butyl-2-(difluoromethyl)benzoic acid)

• Product Name: 5-Tert-butyl-2-(difluoromethyl)benzoic acid
• CAS No: 2248316-37-0
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• CID: 5877951
• PubChem ID: 125493557
• Update Time: 2025-06-10

5-Tert-butyl-2-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248316-37-0
• 5-Tert-butyl-2-(difluoromethyl)benzoic acid
• EN300-6510106

• Inchi： 1S/C12H14F2O2/c1-12(2,3)7-4-5-8(10(13)14)9(6-7)11(15)16/h4-6,10H,1-3H3,(H,15,16)
• InChI Key： RLNZOWLVIMHSJH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)O)C(C)(C)C)F

Computed Properties

• Exact Mass: 228.09618601g/mol
• Monoisotopic Mass: 228.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-Tert-butyl-2-(difluoromethyl)benzoic acid

5-Tert-butyl-2-(difluoromethyl)benzoic Acid: A Comprehensive Overview

The compound 5-Tert-butyl-2-(difluoromethyl)benzoic acid, identified by the CAS number 2248316-37-0, is a significant molecule in the field of organic chemistry. This benzoic acid derivative has garnered attention due to its unique structural features and potential applications in various industries. The molecule consists of a benzoic acid backbone with two substituents: a tert-butyl group at the 5-position and a difluoromethyl group at the 2-position. These substituents confer distinct chemical properties, making this compound a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 5-Tert-butyl-2-(difluoromethyl)benzoic acid in drug discovery and material science. The presence of fluorine atoms in the difluoromethyl group introduces electronic effects that can enhance the molecule's stability and reactivity. Additionally, the tert-butyl group provides steric bulk, which can influence the molecule's solubility and bioavailability. These properties make this compound a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 5-Tert-butyl-2-(difluoromethyl)benzoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent fluorination processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic fluorination techniques have enabled more efficient synthesis routes, reducing production costs and environmental impact.

In terms of biological activity, 5-Tert-butyl-2-(difluoromethyl)benzoic acid has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Studies conducted in vitro have demonstrated its ability to modulate enzyme activity, suggesting its potential as a lead compound for drug development. Furthermore, its fluorinated structure enhances its resistance to metabolic degradation, which is a desirable trait for pharmaceutical agents.

The physical properties of this compound are also worth noting. Its melting point is approximately 180°C, and it exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical reactions and formulations.

From an environmental perspective, understanding the fate and transport of 5-Tert-butyl-2-(difluoromethyl)benzoic acid is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes slow microbial degradation under natural conditions. This information is vital for ensuring responsible use and disposal of this compound in industrial settings.

In conclusion, 5-Tert-butyl-2-(difluoromethyl)benzoic acid represents a valuable addition to the arsenal of functionalized aromatic compounds available to chemists today. Its unique combination of structural features, coupled with promising biological activity and favorable physical properties, positions it as a key player in diverse fields ranging from pharmaceuticals to materials science. As research continues to uncover new applications and optimization strategies, this compound is poised to make significant contributions to both academic and industrial advancements.